Cas no 1008742-31-1 (6-fluorobenzo[d][1,2,3]triazin-4(3H)-one)

6-Fluorobenzo[d][1,2,3]triazin-4(3H)-one is a fluorinated heterocyclic compound featuring a benzo[1,2,3]triazinone core structure. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate in the synthesis of biologically active molecules. The presence of a fluorine atom at the 6-position enhances its reactivity and may influence the electronic properties of derived compounds, making it valuable for structure-activity relationship studies. Its well-defined molecular structure allows for precise modifications, facilitating the development of novel derivatives with tailored properties. The compound is typically handled under controlled conditions to ensure stability and purity for research applications.

6-fluorobenzo[d][1,2,3]triazin-4(3H)-one structure

1008742-31-1 structure

Product Name:6-fluorobenzo[d][1,2,3]triazin-4(3H)-one

CAS No:1008742-31-1

MF:C₇H₄FN₃O

MW:165.124564170837

CID:4558830

Update Time:2025-06-30

6-fluorobenzo[d][1,2,3]triazin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

- 6-Fluoro-3H-1,2,3-benzotriazin-4-one
- 6-Fluorobenzo[d][1,2,3]triazin-4(1H)-one
- 6-fluoro benzotriazinone
- 6-fluorobenzo[d][1,2,3]triazin-4(3H)-one
- Inchi： 1S/C7H4FN3O/c8-4-1-2-6-5(3-4)7(12)10-11-9-6/h1-3H,(H,9,10,12)
- InChI Key： RCLQFKLASUKMCG-UHFFFAOYSA-N
- SMILES： FC1C=CC2=C(C(NN=N2)=O)C=1

Computed Properties

Exact Mass: 165.03384g/mol
Monoisotopic Mass: 165.03384g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 231
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 165.12g/mol
XLogP3: 1.5
Topological Polar Surface Area: 53.8

6-fluorobenzo[d][1,2,3]triazin-4(3H)-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	F596103-100mg	6-Fluoro-3H-1,2,3-benzotriazin-4-one	1008742-31-1		100mg	$144.00	2023-05-18
TRC	F596103-250mg	6-Fluoro-3H-1,2,3-benzotriazin-4-one	1008742-31-1		250mg	$282.00	2023-05-18
TRC	F596103-500mg	6-Fluoro-3H-1,2,3-benzotriazin-4-one	1008742-31-1		500mg	$431.00	2023-05-18
TRC	F596103-1g	6-Fluoro-3H-1,2,3-benzotriazin-4-one	1008742-31-1		1g	$603.00	2023-05-18
Life Chemicals	F1907-1222-0.25g	6-fluorobenzo[d][1,2,3]triazin-4(3H)-one	1008742-31-1	95%+	0.25g	$224.0	2023-09-07
Life Chemicals	F1907-1222-0.5g	6-fluorobenzo[d][1,2,3]triazin-4(3H)-one	1008742-31-1	95%+	0.5g	$236.0	2023-09-07
Life Chemicals	F1907-1222-1g	6-fluorobenzo[d][1,2,3]triazin-4(3H)-one	1008742-31-1	95%+	1g	$249.0	2023-09-07
Life Chemicals	F1907-1222-2.5g	6-fluorobenzo[d][1,2,3]triazin-4(3H)-one	1008742-31-1	95%+	2.5g	$498.0	2023-09-07
Life Chemicals	F1907-1222-5g	6-fluorobenzo[d][1,2,3]triazin-4(3H)-one	1008742-31-1	95%+	5g	$747.0	2023-09-07
Life Chemicals	F1907-1222-10g	6-fluorobenzo[d][1,2,3]triazin-4(3H)-one	1008742-31-1	95%+	10g	$1046.0	2023-09-07